Synthesis pathways for 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL
Synthesis pathways for 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL
An In-depth Technical Guide to the Synthesis of 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL
Abstract
This technical guide provides a comprehensive, research-level overview of a proposed synthetic pathway for 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL, a novel heterocyclic compound with potential applications in medicinal chemistry. Given the absence of a documented direct synthesis, this guide is structured around a robust and logical retrosynthetic analysis. We will detail the synthesis of key precursors, 6-bromo-1H-indazole and tetrahydro-4H-thiopyran-4-one, and their subsequent coupling via a Grignard reaction. This document is intended for researchers, medicinal chemists, and drug development professionals, offering not just protocols, but also the scientific rationale behind the chosen methodologies.
Introduction and Retrosynthetic Strategy
The indazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its ability to participate in various biological interactions has led to the development of several FDA-approved drugs. The target molecule, 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL, combines this important heterocycle with a tetrahydrothiopyran-4-ol moiety, a structure that can influence a compound's pharmacokinetic properties.[2]
The synthesis of this tertiary alcohol can be logically approached by disconnecting the C-C bond formed between the indazole and thiopyran rings. This retrosynthetic analysis points to a nucleophilic addition of a 6-indazolyl organometallic species to the carbonyl group of tetrahydro-4H-thiopyran-4-one. The most straightforward organometallic precursor is a Grignard reagent, which can be generated from the corresponding 6-bromo-1H-indazole.
Caption: Experimental workflow for 6-bromo-1H-indazole synthesis.
Materials:
| Reagent | Molar Mass ( g/mol ) | Quantity | Moles |
| 4-bromo-2-methylaniline | 186.05 | 95.0 g | 0.51 |
| Chloroform | 119.38 | 0.70 L | - |
| Acetic anhydride | 102.09 | 0.109 L | 1.17 |
| Potassium acetate | 98.14 | 14.6 g | 0.15 |
| Isoamyl nitrite | 117.15 | 0.147 L | 1.17 |
| Concentrated HCl | 36.46 | 500 mL | - |
| 50% aq. NaOH | 40.00 | As needed | - |
| Heptane | 100.21 | As needed | - |
Procedure:
-
In a suitable reaction vessel, dissolve 4-bromo-2-methylaniline (95.0 g) in chloroform (0.70 L). [3]2. Cool the solution and add acetic anhydride (0.109 L) while maintaining the temperature below 40°C. [3]3. To the reaction mixture, add potassium acetate (14.6 g) followed by isoamyl nitrite (0.147 L). [3]4. Heat the mixture to reflux at 68°C and maintain for 20 hours. [3]5. After the reaction is complete, cool the mixture to 25°C. [4]6. Remove the volatile components under vacuum. Add water to the residue and perform an azeotropic distillation. [4]7. Add concentrated hydrochloric acid (total of 500 mL) and heat the mixture to 50-55°C for hydrolysis. [4]8. Cool the acidic mixture to 20°C and adjust the pH to 11 by adding a 50% aqueous solution of sodium hydroxide. [4]9. Evaporate the solvent and slurry the resulting solid with heptane, filter, and dry under vacuum to yield 6-Bromo-1H-indazole. [3][4]
Synthesis of Precursor 2: Tetrahydro-4H-thiopyran-4-one
The synthesis of tetrahydro-4H-thiopyran-4-one is efficiently achieved via a Dieckmann condensation of dimethyl 3,3'-thiodipropionate, followed by decarboxylation of the intermediate β-keto ester. [5][6]This method is robust and provides high yields of the desired cyclic ketone. [5]
Rationale for Synthetic Route
The Dieckmann condensation is a classic and reliable method for forming five- and six-membered rings. [7]The subsequent acidic hydrolysis and decarboxylation is a clean and high-yielding transformation. This two-step, one-pot procedure is highly efficient for large-scale preparation. [5]
Experimental Protocol
Caption: Experimental workflow for tetrahydro-4H-thiopyran-4-one synthesis.
Materials:
| Reagent | Molar Mass ( g/mol ) | Quantity | Moles |
| Sodium hydride (60% in oil) | 24.00 | 4.0 g | 0.10 |
| Anhydrous THF | 72.11 | 200 mL | - |
| Dimethyl 3,3'-thiodipropionate | 206.27 | 20.6 g | 0.10 |
| 1 M HCl | 36.46 | As needed | - |
| Dichloromethane (DCM) | 84.93 | 300 mL | - |
| 10% Aqueous H₂SO₄ | 98.08 | 150 mL | - |
Procedure:
-
To a suspension of sodium hydride (4.0 g, 100 mmol) in anhydrous THF (150 mL) under an inert atmosphere, add a solution of dimethyl 3,3'-thiodipropionate (20.6 g, 100 mmol) in anhydrous THF (50 mL) dropwise at room temperature. [5]2. Heat the reaction mixture to reflux for 1 hour. [5]3. After cooling to room temperature, quench the reaction by the slow addition of 1 M hydrochloric acid until the pH reaches 6-7. [5]4. Extract the aqueous layer with dichloromethane (3 x 100 mL). The combined organic layers contain the crude methyl tetrahydro-4-oxo-2H-thiopyran-3-carboxylate. [5]5. Suspend the crude intermediate in a 10% aqueous solution of sulfuric acid (150 mL) and heat to reflux for 4 hours. [5][8]6. Cool the reaction mixture and neutralize with a saturated aqueous solution of sodium bicarbonate. [8]7. Extract the product with dichloromethane, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. [8]8. Purify the crude product by vacuum distillation to obtain Tetrahydro-4H-thiopyran-4-one. [8]
Proposed Synthesis of 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL via Grignard Reaction
The key step in this synthesis is the nucleophilic addition of a 6-indazolyl Grignard reagent to tetrahydro-4H-thiopyran-4-one. [2][9]This reaction will form the desired tertiary alcohol.
Causality Behind Experimental Choices
-
Formation of the Grignard Reagent: The N-H proton of the indazole is acidic and will be deprotonated by the Grignard reagent. Therefore, at least two equivalents of the Grignard forming agent (e.g., i-PrMgCl) or a combination of a Grignard reagent and a strong base like n-BuLi is necessary to first deprotonate the indazole and then perform the halogen-metal exchange. [10]An alternative is to protect the N-H proton before Grignard formation, but this adds extra steps to the synthesis.
-
Reaction Conditions: The Grignard reaction is highly sensitive to moisture and protic solvents. Therefore, anhydrous conditions are crucial for success. [2]The reaction is typically performed at low temperatures (0 °C) to control its exothermicity and minimize side reactions. [2]
Experimental Protocol
Caption: Proposed experimental workflow for the final Grignard reaction.
Materials:
| Reagent | Molar Mass ( g/mol ) | Equivalents |
| 6-Bromo-1H-indazole | 197.03 | 1.0 |
| Anhydrous THF | 72.11 | - |
| Isopropylmagnesium chloride (i-PrMgCl) | 102.86 | 1.1 |
| n-Butyllithium (n-BuLi) | 64.06 | 1.1 |
| Tetrahydro-4H-thiopyran-4-one | 116.18 | 1.0 |
| Saturated aq. NH₄Cl | 53.49 | - |
| Ethyl Acetate | 88.11 | - |
Procedure:
-
In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve 6-bromo-1H-indazole (1.0 eq) in anhydrous THF. [2]2. Cool the solution to 0 °C and add isopropylmagnesium chloride (1.1 eq) dropwise. Stir for 30 minutes. [10]3. Cool the mixture to -20 °C and add n-butyllithium (1.1 eq) dropwise. Stir for 1 hour to ensure complete formation of the Grignard reagent. [10]4. In a separate flame-dried flask, dissolve tetrahydro-4H-thiopyran-4-one (1.0 eq) in anhydrous THF. [2]5. Slowly add the solution of the ketone to the freshly prepared Grignard reagent at 0 °C. [2]6. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by thin-layer chromatography (TLC). [2]7. Upon completion, cool the reaction to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution. [11]8. Extract the product with ethyl acetate (3x volume of aqueous layer). [2]9. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product by column chromatography on silica gel to yield the final product.
Characterization and Validation
The structure and purity of the final product, 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL, should be confirmed by standard analytical techniques.
-
¹H NMR Spectroscopy: The spectrum should show characteristic peaks for the indazole and tetrahydrothiopyran protons. The hydroxyl proton will likely appear as a broad singlet, which will disappear upon a D₂O shake. [12][13]* ¹³C NMR Spectroscopy: A key signal to identify will be the quaternary carbon of the carbinol group (the carbon attached to the -OH group), which is expected to appear in the 65-85 ppm region. [12]DEPT-135 and DEPT-90 experiments can confirm the absence of attached protons on this carbon. [12][14]* Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₂H₁₄N₂OS, MW: 234.32 g/mol ). Characteristic fragmentation patterns for tertiary alcohols include alpha cleavage and dehydration. [15]* HPLC: High-performance liquid chromatography can be used to determine the purity of the final compound.
Caption: Logic diagram for identifying the tertiary alcohol using ¹³C and DEPT NMR.
Conclusion
This technical guide outlines a comprehensive and scientifically grounded synthetic pathway for the novel compound 4-(1H-Indazol-6-YL)-tetrahydro-thiopyran-4-OL. By leveraging well-established and scalable reactions for the synthesis of the key precursors and a robust Grignard reaction for their coupling, this guide provides a clear roadmap for researchers in the field of medicinal chemistry. The detailed protocols and the rationale behind the experimental choices are intended to facilitate the successful synthesis and characterization of this promising new molecule.
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